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Compound of Interest

Compound Name: 1,3-Dimethylimidazolidine

Cat. No.: B15366825

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling and melting points of 1,3-
Dimethylimidazolidine (DMI), a versatile polar aprotic solvent. The document details
experimental protocols for the determination of these physical properties, as well as methods
for its synthesis and purification, presented to aid in research and development applications.

Physicochemical Data of 1,3-Dimethylimidazolidine

The melting and boiling points of 1,3-Dimethylimidazolidine are crucial parameters for its
application as a solvent in various chemical reactions and formulations. A summary of these
properties from various sources is presented in the table below.

Physical Property Reported Value (°C) Reported Value (°F) Reported Value (K)

Melting Point 7.5 - 8.2[1][2][3] 455 - 46.8 280.65 - 281.35

Boiling Point 222 - 226[1][2] 431.6 - 438.8 495.15 - 499.15

Experimental Protocols
Determination of Melting Point
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The melting point of 1,3-Dimethylimidazolidine can be determined using the capillary method,
a standard technique recognized by various pharmacopeias.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital instrument)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Heating medium (e.g., silicone oil)

Mortar and pestle

Procedure:

A small sample of 1,3-Dimethylimidazolidine is finely powdered using a mortar and pestle.

e The open end of a capillary tube is pressed into the powdered sample, and the tube is
tapped gently to pack the solid at the sealed end.

e The capillary tube is placed in the heating block of the melting point apparatus.

e The sample is heated at a controlled rate. An initial rapid heating can be used to determine
an approximate melting range, followed by a slower, more precise measurement (e.g., a
ramp rate of 1-2 °C per minute) for an accurate determination.

e The temperature at which the substance first begins to liquefy is recorded as the onset of
melting, and the temperature at which the last solid particle disappears is recorded as the
completion of melting. The range between these two temperatures is the melting range.

Determination of Boiling Point

The boiling point of 1,3-Dimethylimidazolidine can be determined using a distillation method
or the Thiele tube method, which is suitable for smaller sample volumes.

Apparatus:
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Thiele tube or a distillation apparatus

Small test tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating source (e.g., Bunsen burner or heating mantle)

Liquid paraffin or silicone oil

Procedure (Thiele Tube Method):

A few milliliters of 1,3-Dimethylimidazolidine are placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube with the open
end submerged in the liquid.

The test tube is attached to a thermometer, and the assembly is placed in a Thiele tube
containing a heating medium (e.g., silicone ail).

The side arm of the Thiele tube is gently heated, causing the temperature of the heating
medium to rise.

As the liquid approaches its boiling point, a stream of bubbles will emerge from the open end
of the capillary tube.

Heating is continued until a steady stream of bubbles is observed.
The heat source is then removed, and the apparatus is allowed to cool.

The temperature at which the liquid is drawn back into the capillary tube is recorded as the
boiling point.

Synthesis and Purification Workflow
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The following diagram illustrates a common laboratory-scale synthesis and purification
workflow for 1,3-Dimethylimidazolidine.

Synthesis. Purification

Purified 1,3-Dimethylimidazolidine

Reaction at 70°C, then reflux Neutralization with NaOH Crude 1,3-Dimethylimidazolidine

Click to download full resolution via product page

Caption: Laboratory synthesis and purification of 1,3-Dimethylimidazolidine.

Experimental Protocol for Synthesis and Purification

A common method for the synthesis of 1,3-Dimethylimidazolidine involves the reaction of 2-
imidazolidinone with paraformaldehyde and formic acid.

Synthesis Procedure:

 In areaction flask equipped with a stirrer, thermometer, and reflux condenser, 2-
imidazolidinone, paraformaldehyde, and a 30-45% aqueous solution of formic acid are

combined.
e The mixture is heated to approximately 70°C and allowed to react for several hours.

e An 85% solution of formic acid is then added, and the mixture is heated to reflux for an
extended period (e.g., 12 hours).

» After the reaction is complete, the excess formic acid is removed by distillation.
e The reaction mixture is then neutralized with a sodium hydroxide solution.

Purification Procedure:
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e The neutralized reaction mixture will separate into an organic and an aqueous layer. The
organic layer containing the crude 1,3-Dimethylimidazolidine is separated.

e The crude product is then purified by vacuum distillation.

e The fraction collected at the appropriate boiling point under reduced pressure yields the
purified 1,3-Dimethylimidazolidine. The purity of the final product can be confirmed by gas
chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylimidazolidine-boiling-point-and-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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